2-Propyl3-chlorophenol

• Molecular Formula: C9H11ClO
• Molecular Weight: 170.63 g/mol
• IUPAC Name: 3-chloro-2-propylphenol
• InChI: InChI=1S/C9H11ClO/c1-2-4-7-8(10)5-3-6-9(7)11/h3,5-6,11H,2,4H2,1H3
• InChI Key: BBRQWWFIBYHQTA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CC=C1Cl)O

Description

2-Propyl-3-chlorophenol (hypothetical structure based on nomenclature) is a chlorinated phenolic compound featuring a chlorine atom at the third position and a propyl group at the second position of the phenol ring. While direct references to this specific compound are absent in the provided evidence, its properties can be inferred from structurally related chlorophenols. Chlorophenols are widely used in industrial applications, including preservatives, disinfectants, and intermediates in chemical synthesis .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares inferred properties of 2-propyl-3-chlorophenol with key analogs:

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Substituents
2-Propyl-3-chlorophenol	C₉H₁₁ClO	170.64 (hypothetical)	Not available	-Cl (position 3), -C₃H₇ (position 2)
3-Chlorophenol	C₆H₅ClO	128.56	Not specified*	-Cl (position 3)
2-Chlorophenol	C₆H₅ClO	128.56	95-57-8†	-Cl (position 2)
3,5-Dichlorophenol	C₆H₄Cl₂O	163.00	591-35-5‡	-Cl (positions 3 and 5)
3-(3-chloro-2-methylphenyl)-1-propanol	C₁₀H₁₃ClO	184.67	1093172-98-5	-Cl (position 3), -CH₃ (position 2), -C₃H₆OH (position 1)

†CAS for 2-chlorophenol inferred from EPA systematic naming conventions . ‡CAS for 3,5-dichlorophenol sourced from ATSDR toxicological profiles .

Key Observations :

• Substitution patterns (e.g., chlorine and alkyl group positions) significantly alter reactivity and toxicity. For example, 3-chlorophenol exhibits higher volatility than di- or tri-substituted analogs .

Toxicity and Environmental Impact

Table: Comparative Toxicity Data

Compound	PAC-1 (mg/m³)	PAC-2 (mg/m³)	PAC-3 (mg/m³)	Key Health Risks
3-Chlorophenol	2.1	23	140	Respiratory irritation, liver damage
2-Chlorophenol	Not available	Not available	Not available	Suspected carcinogen, aquatic toxicity
3,5-Dichlorophenol	Not available	Not available	Not available	Higher acute toxicity than mono-chlorinated analogs
2-Propyl-3-chlorophenol	Hypothetical	Hypothetical	Hypothetical	Likely greater persistence due to alkyl chain

Key Findings :

• 3-Chlorophenol’s Protective Action Criteria (PAC) values highlight its acute inhalation risks, with PAC-3 (140 mg/m³) indicating severe exposure thresholds .
• Dichlorophenols generally exhibit higher toxicity than mono-chlorinated derivatives due to increased electrophilicity .
• The propyl group in 2-propyl-3-chlorophenol may reduce volatility but enhance adsorption to organic matter, complicating environmental remediation .